Cas no 1146576-61-5 (1-(5,6,7,8-tetrahydroquinolin-8-yl)ethan-1-one)

• Product Name: 1-(5,6,7,8-tetrahydroquinolin-8-yl)ethan-1-one
• CAS No: 1146576-61-5
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• MDL: MFCD19689778
• CID: 1099761
• PubChem ID: 42604452
• Update Time: 2025-11-02

1-(5,6,7,8-tetrahydroquinolin-8-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5,6,7,8-tetrahydro-8-quinolinyl)-Ethanone
• 8-ACETYL-5,6,7,8-TETRAHYDROQUINOLINE
• 1-(5,6,7,8-tetrahydroquinolin-8-yl)ethanone
• YCPXJTSSSPGZOE-UHFFFAOYSA-N
• 1-(5,6,7,8-tetrahydroquinolin-8-yl)ethan-1-one
• Ethanone, 1-(5,6,7,8-tetrahydro-8-quinolinyl)-
• CS-0102376
• 1146576-61-5
• F53821
• SCHEMBL2688968
• AKOS017523539
• EN300-1709940

• MDL： MFCD19689778
• Inchi： 1S/C11H13NO/c1-8(13)10-6-2-4-9-5-3-7-12-11(9)10/h3,5,7,10H,2,4,6H2,1H3
• InChI Key： YCPXJTSSSPGZOE-UHFFFAOYSA-N
• SMILES： O=C(C)C1C2C(=CC=CN=2)CCC1

Computed Properties

• Exact Mass: 175.099714038g/mol
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30
• XLogP3: 1.5

Experimental Properties

• Density: 1.107 g/mL at 25 °C
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.568

1-(5,6,7,8-tetrahydroquinolin-8-yl)ethan-1-one Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H315-H319-H335
• Warning Statement： P261-P301+P310-P305+P351+P338
• Hazardous Material transportation number：UN 2810 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25-36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 1-(5,6,7,8-tetrahydroquinolin-8-yl)ethan-1-one

Comprehensive Guide to 1-(5,6,7,8-Tetrahydroquinolin-8-yl)ethan-1-one (CAS No. 1146576-61-5)

1-(5,6,7,8-Tetrahydroquinolin-8-yl)ethan-1-one (CAS No. 1146576-61-5) is a specialized organic compound with significant potential in pharmaceutical and chemical research. This compound, featuring a tetrahydroquinoline core linked to an acetyl group, has garnered attention for its unique structural properties and versatile applications. Researchers and industry professionals are increasingly interested in this molecule due to its relevance in drug discovery and material science.

The molecular structure of 1-(5,6,7,8-tetrahydroquinolin-8-yl)ethan-1-one combines the aromatic characteristics of quinoline with the flexibility of a saturated ring system. This hybrid structure makes it a valuable intermediate in synthesizing more complex molecules. The CAS 1146576-61-5 compound is particularly noted for its stability and reactivity, which are crucial for developing novel therapeutic agents and advanced materials.

In recent years, the demand for tetrahydroquinoline derivatives has surged, driven by their applications in medicinal chemistry. 1-(5,6,7,8-Tetrahydroquinolin-8-yl)ethan-1-one is no exception, as it serves as a precursor for compounds with potential anti-inflammatory, antimicrobial, and anticancer properties. Its role in the synthesis of heterocyclic compounds has made it a focal point in academic and industrial research.

The synthesis of CAS 1146576-61-5 typically involves multi-step organic reactions, including hydrogenation and acylation processes. These methods ensure high purity and yield, making the compound suitable for further chemical modifications. Researchers often explore its reactivity with various reagents to create libraries of derivatives for biological screening.

One of the most compelling aspects of 1-(5,6,7,8-tetrahydroquinolin-8-yl)ethan-1-one is its potential in drug development. The tetrahydroquinoline scaffold is a common motif in many FDA-approved drugs, highlighting its pharmacological importance. This compound's ability to interact with biological targets makes it a promising candidate for future therapeutics, especially in treating neurological and metabolic disorders.

Beyond pharmaceuticals, CAS 1146576-61-5 finds applications in material science. Its unique electronic properties and stability under various conditions make it suitable for developing organic semiconductors and light-emitting materials. The compound's versatility underscores its value across multiple scientific disciplines.

The market for tetrahydroquinoline-based compounds is expanding, with 1-(5,6,7,8-Tetrahydroquinolin-8-yl)ethan-1-one playing a pivotal role. Suppliers and manufacturers are increasingly offering this compound to meet the growing demand from research institutions and pharmaceutical companies. Its availability in high purity grades ensures consistent performance in experimental and industrial settings.

For researchers working with CAS 1146576-61-5, understanding its physicochemical properties is essential. The compound exhibits specific solubility, melting point, and stability characteristics that influence its handling and application. Proper storage and handling protocols are necessary to maintain its integrity and ensure reproducible results in experiments.

In conclusion, 1-(5,6,7,8-Tetrahydroquinolin-8-yl)ethan-1-one (CAS No. 1146576-61-5) is a compound of significant scientific and industrial interest. Its structural uniqueness, combined with its broad applicability, makes it a valuable asset in chemistry and pharmacology. As research continues to uncover new uses for this molecule, its importance in advancing science and technology is expected to grow.